Titanate(2-), bis(ditridecyl phosphito-kappaO'')(2-propanolato)tris(2-propen-1-olato)-, dihydrogen
CAS No.: 68443-94-7
Cat. No.: VC18457481
Molecular Formula: C64H132O10P2Ti
Molecular Weight: 1171.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 68443-94-7 |
|---|---|
| Molecular Formula | C64H132O10P2Ti |
| Molecular Weight | 1171.5 g/mol |
| IUPAC Name | ditridecyl phosphite;[hydroxy(tridecoxy)phosphanyl]-tridecyloxidanium;propan-2-olate;prop-2-en-1-olate;titanium(4+) |
| Standard InChI | InChI=1S/C26H55O3P.C26H54O3P.C3H7O.3C3H5O.Ti/c2*1-3-5-7-9-11-13-15-17-19-21-23-25-28-30(27)29-26-24-22-20-18-16-14-12-10-8-6-4-2;1-3(2)4;3*1-2-3-4;/h27H,3-26H2,1-2H3;3-26H2,1-2H3;3H,1-2H3;3*2H,1,3H2;/q;5*-1;+4/p+1 |
| Standard InChI Key | KZUYVBRTJJYXQU-UHFFFAOYSA-O |
| Canonical SMILES | CCCCCCCCCCCCC[OH+]P(O)OCCCCCCCCCCCCC.CCCCCCCCCCCCCOP([O-])OCCCCCCCCCCCCC.CC(C)[O-].C=CC[O-].C=CC[O-].C=CC[O-].[Ti+4] |
Introduction
Titanate(2-), bis(ditridecyl phosphito-kappaO'')(2-propanolato)tris(2-propen-1-olato)-, dihydrogen is a complex organometallic compound that falls under the category of metal phosphonates and titanium complexes. It is known for its unique structural properties and reactivity, making it versatile in various scientific applications, including catalysis, material science, and as a coupling agent in polymer chemistry.
Synthesis Process
The synthesis of Titanate(2-), bis(ditridecyl phosphito-kappaO'')(2-propanolato)tris(2-propen-1-olato)-, dihydrogen typically involves a multi-step process. Technical details regarding reaction conditions such as temperature, pressure, and solvent systems are crucial for optimizing yield and purity.
Applications
This compound is used in diverse applications:
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Catalysis: It acts as a catalyst in organic synthesis and polymerization reactions.
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Material Science: It is utilized in the development of new materials with specific properties.
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Polymer Chemistry: It serves as a coupling agent to enhance polymer properties.
Comparison with Similar Compounds
Research Findings and Future Directions
Research on Titanate(2-), bis(ditridecyl phosphito-kappaO'')(2-propanolato)tris(2-propen-1-olato)-, dihydrogen focuses on its applications in catalysis and material science. Future studies could explore its potential in biological systems or further optimize its synthesis conditions for improved yield and purity.
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